Cas no 2248266-79-5 (Tert-butyl 2,6-dimethylmorpholine-3-carboxylate)

• Product Name: Tert-butyl 2,6-dimethylmorpholine-3-carboxylate
• CAS No: 2248266-79-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6214324
• PubChem ID: 137940767
• Update Time: 2025-05-20

Tert-butyl 2,6-dimethylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6507980
• 2248266-79-5
• Tert-butyl 2,6-dimethylmorpholine-3-carboxylate

• Inchi： 1S/C11H21NO3/c1-7-6-12-9(8(2)14-7)10(13)15-11(3,4)5/h7-9,12H,6H2,1-5H3
• InChI Key： GKUKKZPAWQZPSV-UHFFFAOYSA-N
• SMILES： O1C(C)CNC(C(=O)OC(C)(C)C)C1C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 2,6-dimethylmorpholine-3-carboxylate

Introduction to Tert-butyl 2,6-dimethylmorpholine-3-carboxylate (CAS No: 2248266-79-5)

Tert-butyl 2,6-dimethylmorpholine-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2248266-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the morpholine derivative class, characterized by its unique structural framework that combines a morpholine ring with ester functionalities. The presence of a tert-butyl group at the carboxyl position and dimethyl substitution on the morpholine ring imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various bioactive applications.

The structural configuration of Tert-butyl 2,6-dimethylmorpholine-3-carboxylate contributes to its reactivity and stability, which are critical factors in pharmaceutical synthesis. The tert-butyl ester moiety enhances solubility in organic solvents while providing a stable handle for further functionalization. Meanwhile, the dimethyl groups on the morpholine ring influence electronic and steric properties, potentially affecting binding interactions with biological targets. These features make it an attractive building block for designing novel molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in morpholine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that morpholine-based compounds exhibit potential in modulating enzyme inhibition, receptor binding, and anti-inflammatory responses. The Tert-butyl 2,6-dimethylmorpholine-3-carboxylate structure has been explored in several research avenues, particularly in the development of small-molecule drugs targeting neurological disorders and infectious diseases. Its ability to serve as a versatile scaffold allows medicinal chemists to modify key pharmacophoric elements while maintaining core structural integrity.

One of the most compelling aspects of Tert-butyl 2,6-dimethylmorpholine-3-carboxylate is its utility in library synthesis programs aimed at identifying lead compounds for drug discovery. Researchers have leveraged this compound to generate diverse analogues through strategic modifications at the ester and morpholine positions. For instance, recent publications highlight its role in synthesizing derivatives with enhanced binding affinity to specific protein targets. These efforts align with the broader trend toward structure-based drug design, where computational modeling predicts optimal modifications based on target interactions.

The synthesis of Tert-butyl 2,6-dimethylmorpholine-3-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions to introduce the morpholine core, followed by esterification to incorporate the tert-butyl carboxylate group. Advances in catalytic systems have enabled more efficient and sustainable routes, reducing reliance on hazardous reagents and improving yield consistency. Such innovations are essential for scaling up production while adhering to green chemistry principles.

From a pharmacological perspective, the biological activity of Tert-butyl 2,6-dimethylmorpholine-3-carboxylate has been investigated across multiple disease models. Preclinical studies suggest that derivatives derived from this scaffold may exhibit antiviral or anticancer properties by interfering with critical pathogenic mechanisms. For example, modifications targeting the morpholine nitrogen have shown promise in disrupting viral protease enzymes or inhibiting kinases involved in tumor growth. These findings underscore the importance of fine-tuning structural elements to optimize therapeutic efficacy.

The chemical stability of Tert-butyl 2,6-dimethylmorpholine-3-carboxylate under various conditions is another critical consideration for pharmaceutical applications. Its resistance to hydrolysis and oxidation ensures prolonged shelf life during storage and transport. Additionally, its compatibility with standard purification techniques such as column chromatography or recrystallization makes it amenable to industrial-scale production processes. Such attributes are particularly valuable when developing drugs intended for clinical use.

Future directions for research involving Tert-butyl 2,6-dimethylmorpholine-3-carboxylate may explore its role in developing next-generation therapeutics targeting emerging health challenges. As drug resistance becomes increasingly prevalent, there is a pressing need for innovative molecular architectures that can overcome existing limitations. The versatility of this compound as a scaffold suggests it could be instrumental in addressing both acute and chronic conditions through targeted molecular interventions.

In conclusion,Tert-butyl 2,6-dimethylmorpholine-3-carboxylate (CAS No: 2248266-79-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in drug discovery underscores its importance not only as a synthetic tool but also as a potential therapeutic entity itself. As research continues to uncover new biological functions associated with morpholine derivatives,this compound will likely remain at the forefront of medicinal chemistry innovation.